Cas no 1363380-56-6 (6-amino-2-[(tert-butoxy)carbonyl]-2-azaspiro[3.3]heptane-6-carboxylic acid)

• Product Name: 6-amino-2-[(tert-butoxy)carbonyl]-2-azaspiro[3.3]heptane-6-carboxylic acid
• CAS No: 1363380-56-6
• MF: C₁₂H₂₀N₂O₄
• MW: 256.298203468323
• MDL: MFCD20926180
• CID: 1240538
• PubChem ID: 71303894
• Update Time: 2025-06-14

6-amino-2-[(tert-butoxy)carbonyl]-2-azaspiro[3.3]heptane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-amino-2-[(2-methylpropan-2-yl)oxycarbonyl]-2-azaspiro[3.3]heptane-6-carboxylic Acid
• 6-AMino-2-Boc-2-azaspiro[3.3]heptane-6-carboxylic acid
• 6-amino-2-[(tert-butoxy)carbonyl]-2-azaspiro[3.3]heptane-6-carboxylic acid
• BS-42733
• 6-Amino-2-Boc-2-azaspiro-[3.3]heptane-6-carboxylic acid
• DTXSID801130165
• 6-AMINO-2-AZA-SPIRO[3.3]HEPTANE-2,6-DICARBOXYLIC ACID 2-TERT-BUTYL ESTER
• A886806
• 1363380-56-6
• DB-350332
• 2-Boc-6-amino-2-azaspiro[3.3]heptane-6-carboxylic acid
• MFCD20926180
• 2-Amino-6-tert-butoxycarbonyl-6-azaspiro[3.3]heptane-2-carboxylic acid
• 6-Amino-2-(tert-butoxycarbonyl)-2-azaspiro[3.3]heptane-6-carboxylicacid
• PB30455
• AKOS024438507
• 6-Amino-2-(tert-butoxycarbonyl)-2-azaspiro[3.3]heptane-6-carboxylic acid
• CS-0050348
• 2-Azaspiro[3.3]heptane-2,6-dicarboxylic acid, 6-amino-, 2-(1,1-dimethylethyl) ester

• MDL： MFCD20926180
• Inchi： 1S/C12H20N2O4/c1-10(2,3)18-9(17)14-6-11(7-14)4-12(13,5-11)8(15)16/h4-7,13H2,1-3H3,(H,15,16)
• InChI Key： VUQSXDJGTIHNNW-UHFFFAOYSA-N
• SMILES： OC(C1(CC2(CN(C(=O)OC(C)(C)C)C2)C1)N)=O

Computed Properties

• Exact Mass: 256.14230712g/mol
• Monoisotopic Mass: 256.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 92.9Ų

Additional information on 6-amino-2-[(tert-butoxy)carbonyl]-2-azaspiro[3.3]heptane-6-carboxylic acid

Comprehensive Overview of 6-amino-2-[(tert-butoxy)carbonyl]-2-azaspiro[3.3]heptane-6-carboxylic acid (CAS No. 1363380-56-6)

6-amino-2-[(tert-butoxy)carbonyl]-2-azaspiro[3.3]heptane-6-carboxylic acid (CAS No. 1363380-56-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique spirocyclic structure and multifunctional properties. This compound belongs to the class of azaspirocyclic derivatives, which are increasingly explored for their potential in drug discovery, particularly in the development of protease inhibitors and central nervous system (CNS) therapeutics. Its molecular framework combines an amino group, a tert-butoxycarbonyl (Boc) protecting group, and a carboxylic acid moiety, making it a versatile intermediate in synthetic chemistry.

The spiro[3.3]heptane core of this compound is a key structural feature that contributes to its rigidity and three-dimensional shape, which is highly desirable in modern drug design. Researchers are particularly interested in how this spirocyclic scaffold can improve bioavailability and target selectivity in therapeutic agents. Recent studies have highlighted the role of similar spirocyclic compounds in addressing challenges such as drug resistance and off-target effects, topics that are currently trending in pharmaceutical forums and academic discussions.

From a synthetic perspective, 6-amino-2-[(tert-butoxy)carbonyl]-2-azaspiro[3.3]heptane-6-carboxylic acid serves as a valuable building block for the preparation of more complex molecules. The presence of the Boc group allows for selective deprotection under mild conditions, enabling further functionalization. This characteristic is particularly relevant in peptide synthesis and the development of small-molecule libraries for high-throughput screening. The compound’s carboxylic acid functionality also facilitates conjugation reactions, making it a candidate for bioconjugation applications in prodrug design and biomaterial engineering.

In the context of green chemistry and sustainable synthesis, researchers are investigating eco-friendly methods to produce azaspirocyclic compounds like this one. Questions such as "How can spirocyclic intermediates reduce synthetic steps?" or "What are the latest catalytic approaches for spirocycle formation?" are frequently searched in academic databases, reflecting the growing demand for efficient and environmentally benign protocols. The compound’s potential role in atom-economical reactions and cascade cyclizations further underscores its relevance in contemporary organic chemistry.

Another area of interest is the application of 6-amino-2-[(tert-butoxy)carbonyl]-2-azaspiro[3.3]heptane-6-carboxylic acid in medicinal chemistry. Its structural motifs are found in several investigational drugs targeting neurological disorders and inflammatory diseases. For instance, spirocyclic analogs have shown promise in modulating G-protein-coupled receptors (GPCRs), a hot topic in drug development due to their involvement in various physiological processes. Online searches for "spirocyclic GPCR modulators" or "Boc-protected spiroamines in CNS drugs" highlight the compound’s intersection with cutting-edge research.

Analytical characterization of this compound typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods are essential for confirming its stereochemistry and purity, which are critical for its use in regulated applications. The compound’s CAS No. 1363380-56-6 serves as a unique identifier in chemical databases, enabling researchers to access its physicochemical data and safety profiles efficiently.

In summary, 6-amino-2-[(tert-butoxy)carbonyl]-2-azaspiro[3.3]heptane-6-carboxylic acid represents a compelling case study in the intersection of structural complexity and functional versatility. Its applications span from pharmaceutical intermediates to materials science, aligning with broader trends in precision medicine and sustainable chemistry. As the scientific community continues to explore its potential, this compound is poised to remain a subject of innovation and discovery.